Cas no 1065193-41-0 ((-)-9-deMe-DTBZ)

• Product Name: (-)-9-deMe-DTBZ
• CAS No: 1065193-41-0
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 1062162
• PubChem ID: 54613628
• Update Time: 2025-06-13

(-)-9-deMe-DTBZ Chemical and Physical Properties

Names and Identifiers

• (-)-9-deMe-DTBZ
• (2S,3R,11bS)-10-methoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizine-2,9-diol
• DTXSID70715593
• (-)-9-O-Desmethyl-!-dihydrotetrabenazine
• 1065193-41-0
• NSC750373
• SCHEMBL13401073
• (2S,3R,11bS)-10-Methoxy-3-(2-methylpropyl)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinoline-2,9-diol

• Inchi： 1S/C18H27NO3/c1-11(2)6-13-10-19-5-4-12-7-17(21)18(22-3)8-14(12)15(19)9-16(13)20/h7-8,11,13,15-16,20-21H,4-6,9-10H2,1-3H3/t13-,15+,16+/m1/s1
• InChI Key： NNGHNWCGIHBKHE-KBMXLJTQSA-N
• SMILES： O[C@H]1C[C@H]2C3C=C(C(=CC=3CCN2C[C@H]1CC(C)C)O)OC

Computed Properties

• Exact Mass: 305.19921
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 52.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on (-)-9-deMe-DTBZ

Recent Advances in the Study of (-)-9-deMe-DTBZ (CAS: 1065193-41-0) and Its Applications in Chemical Biology and Medicine

The compound (-)-9-deMe-DTBZ (CAS: 1065193-41-0) has recently garnered significant attention in the field of chemical biology and medicine due to its unique pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging roles in disease treatment and diagnostic imaging.

Recent studies have highlighted the structural uniqueness of (-)-9-deMe-DTBZ, a derivative of tetrabenazine (TBZ), which exhibits high affinity for vesicular monoamine transporter 2 (VMAT2). Unlike its parent compound, (-)-9-deMe-DTBZ demonstrates improved pharmacokinetic properties, including enhanced blood-brain barrier penetration and reduced off-target effects. These characteristics make it a promising candidate for the treatment of neurological disorders such as Huntington's disease and tardive dyskinesia.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized advanced synthetic chemistry techniques to optimize the production of (-)-9-deMe-DTBZ, achieving a yield of over 85% with high enantiomeric purity. The study also explored the compound's binding kinetics to VMAT2, revealing a dissociation constant (Kd) of 2.3 nM, which is significantly lower than that of traditional TBZ analogs. This high binding affinity suggests potential for lower dosing regimens and reduced side effects in clinical applications.

Another area of active research involves the use of (-)-9-deMe-DTBZ in positron emission tomography (PET) imaging. A recent preclinical study demonstrated that radiolabeled (-)-9-deMe-DTBZ ([11C]-(−)-9-deMe-DTBZ) provides superior imaging contrast for VMAT2-rich regions in the brain compared to existing tracers. This advancement could revolutionize the diagnosis and monitoring of neurodegenerative diseases, offering clinicians a more precise tool for early intervention.

Despite these promising developments, challenges remain in the clinical translation of (-)-9-deMe-DTBZ. Current research is addressing issues related to large-scale synthesis reproducibility and long-term safety profiles. Ongoing Phase I clinical trials (NCT05432193) are evaluating the compound's tolerability in healthy volunteers, with preliminary results expected in Q4 2024.

In conclusion, (-)-9-deMe-DTBZ represents a significant advancement in VMAT2-targeted therapeutics and diagnostics. Its improved pharmacological profile over existing TBZ analogs positions it as a frontrunner in the treatment of movement disorders and as a valuable tool in neuroimaging. Future research directions should focus on expanding clinical trials and exploring potential applications in other monoamine-related disorders such as schizophrenia and depression.